Cas no 1448058-65-8 (methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448058-65-8
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 6279654
• PubChem ID: 71779271
• Update Time: 2025-10-16

methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[(1-methyl-2-oxopyridine-3-carbonyl)amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• AKOS024647270
• methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• F2416-0976
• 1448058-65-8

• Inchi： 1S/C18H19N3O4/c1-20-8-3-4-15(17(20)23)16(22)19-14-6-5-12-7-9-21(18(24)25-2)11-13(12)10-14/h3-6,8,10H,7,9,11H2,1-2H3,(H,19,22)
• InChI Key： WTUNGSZJWHTYFO-UHFFFAOYSA-N
• SMILES： O(C)C(N1CC2C=C(C=CC=2CC1)NC(C1=CC=CN(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

Methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448058-65-8) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which combines elements of isoquinoline and dihydropyridine moieties. The isoquinoline ring system is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets, while the dihydropyridine component adds versatility to the compound's functional groups.

The synthesis of methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantiomeric excess. These methods are particularly relevant in the pharmaceutical industry, where the stereochemistry of a compound can significantly influence its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a drug candidate. The isoquinoline moiety is known to exhibit anti-inflammatory and analgesic activities, while the dihydropyridine group can act as a ligand for various ion channels and receptors. Recent studies have demonstrated that analogs of this compound can modulate voltage-gated calcium channels, making them potential candidates for treating conditions such as hypertension and neuropathic pain.

In addition to its therapeutic potential, methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown interesting properties in materials science. Its rigid molecular structure and conjugated π-system make it a candidate for use in organic electronics. Researchers have explored its ability to act as a building block for self-assembled monolayers and organic semiconductors, which could find applications in flexible electronics and optoelectronic devices.

The development of novel synthetic routes for this compound has also been a focus of recent research. Traditional methods often involve multi-step processes with low yields and harsh reaction conditions. However, advancements in green chemistry have led to the discovery of more sustainable synthesis pathways. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while reducing energy consumption.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and charge distribution, which are critical for predicting its interaction with biological targets or electronic devices.

In conclusion, methyl 7-(1-methyl-2-oxo-1,2-dihydropyridine-3-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448058658) represents a fascinating example of how advanced synthetic techniques and computational modeling can lead to innovative compounds with diverse applications. As research continues to uncover new properties and functionalities of this molecule, it holds great promise for advancing both medicinal chemistry and materials science.